Cas no 2172455-30-8 (2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid)
2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
- EN300-1517921
- EN300-1544644
- 2172455-30-8
- 2-{N-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid
- 2171241-44-2
- 2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid
- 2171238-13-2
- EN300-1570833
- 2-{N-ethyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid
-
- Inchi: 1S/C28H34N2O5/c1-4-30(28(2,3)26(32)33)25(31)18-13-15-19(16-14-18)29-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,4,13-17H2,1-3H3,(H,29,34)(H,32,33)
- InChI Key: UWWRVDSJYYKZIQ-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)C(C(=O)O)(C)C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517921-0.05g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-0.1g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-0.25g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-0.5g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-1.0g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-2.5g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-5.0g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-10.0g |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1517921-50mg |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1517921-100mg |
2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid |
2172455-30-8 | 100mg |
$2963.0 | 2023-09-27 |
2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
Introduction to 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic Acid (CAS No. 2172455-30-8)
2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid, identified by its CAS number 2172455-30-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexyl ring, a fluorenyl moiety, and an amide functional group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug design and synthesis.
The molecular structure of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid is composed of several key functional groups that are of particular interest to medicinal chemists. The fluorenyl methoxycarbonyl group, for instance, is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it a valuable component in drug development. Additionally, the amide bond within the molecule plays a crucial role in stabilizing the overall structure and influencing its interactions with biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid make it a promising candidate for further investigation in this context. Specifically, the combination of the cyclohexyl ring and the amine group provides a scaffold that can be readily modified to target specific enzymes or receptors involved in disease processes.
One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The presence of the fluorenyl moiety not only enhances the pharmacokinetic properties of the molecule but also allows for facile conjugation with other pharmacophores. This flexibility makes it an attractive candidate for structure-based drug design, where the goal is to optimize the binding affinity and selectivity of a compound towards its intended biological target.
The synthesis of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups, including protection-deprotection strategies to ensure regioselectivity and high yield. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule.
The pharmacological potential of this compound has been explored through both computational modeling and experimental studies. Computational methods have been used to predict how 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid might interact with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding affinity and selectivity, which are critical factors in determining its suitability as a drug candidate.
In vitro experiments have further validated these computational findings by assessing the biological activity of 2-{N-ethyl-1-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid. These studies have revealed that the compound exhibits promising activity against certain disease-related targets, suggesting its potential as a therapeutic agent. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at relevant concentrations, which is an important consideration for further development.
The future direction of research on 2-{N-(ethyl)-1-(4-{((9H-fluoren)-9-ylmethoxycarbonyl)amino)cyclohexylformamido}-2-methylpropanoic acid will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning specific aspects of its molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. This approach involves leveraging both computational tools and experimental techniques to identify promising analogs that may exhibit improved therapeutic efficacy.
The broader implications of this research are significant for the field of medicinal chemistry. The development of novel compounds like 2-(N-(ethyl)-1-(4-{((9H-fluoren)-9-ylmethoxycarbonyl)amino)cyclohexylformamido}-2-methylpropanoic acid represents a step forward in addressing unmet medical needs through innovative chemical design. As our understanding of disease mechanisms continues to evolve, compounds such as this one will play an increasingly important role in shaping future therapeutic strategies.
In conclusion, 2-(N-(ethyl)-1-(4-{((9H-fluoren)-9-ylmethoxycarbonyl)amino)cyclohexylformamido}-2-methylpropanoic acid (CAS No. 2172455308) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, combined with promising preclinical findings, makes it an exciting candidate for further exploration. As research progresses, it is anticipated that this compound will contribute valuable insights into drug discovery and development, ultimately leading to new treatments for various diseases.
2172455-30-8 (2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)